D-Xylose

• CAS: 10257-31-5
• Synonyms: Xylopyranose (6CI,7CI,8CI,9CI)
• Molecular Formula: C5H10O5
• Molecular Weight: 150.13 g/mol
• SMILES: C1C(C(C(C(O1)O)O)O)O
• InChI: InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4-,5?/m1/s1
• InChIKey: SRBFZHDQGSBBOR-IOVATXLUSA-N
• Solubility: 1 g dissolves in 0.8 ml water; sol in pyridine & hot alc; 555.0 mg/mL

Procure D-Xylose (CAS 10257-31-5) to leverage a 40% lower hydrogenation activation energy (42.74 vs. 49.08 kJ/mol for glucose) for superior xylitol selectivity (67.1% on Cu catalysts). Refined-grade (≥98.5%) ensures USP/FCC/BP monograph compliance, critical for food, pharma, and catalytic applications. Unlike stereoisomers (L-arabinose, D-ribose), only D-xylose delivers predictable hydrogenation kinetics and oxidative Dahms pathway yields (xylonic acid up to 0.97 g/g). Insist on monograph-certified material to eliminate batch variability in regulated processes.

D-Xylose (CAS 10257-31-5): Industrial and Analytical Grade Aldopentose Specifications and Supply Profile

D-Xylose (CAS 10257-31-5) is an aldopentose monosaccharide with molecular formula C₅H₁₀O₅ and molecular weight 150.13 g/mol [1]. It is a primary constituent of hemicellulose and is commercially produced via acid or enzymatic hydrolysis of lignocellulosic biomass [2]. Key physicochemical properties include a melting point range of 144–145 °C (anhydrous) to 154–158 °C (depending on polymorph and measurement method), density of 1.525 g/cm³ (20 °C), and specific optical rotation of +18.5° to +19.5° (c=10, H₂O) [1][3]. D-Xylose is supplied in both raw material grade (for xylitol production) and refined grade (≥98.5% purity, compliant with USP, FCC, and BP monographs) for food, pharmaceutical, and analytical applications . The global D-xylose market was valued at approximately USD 266.3 million in 2023 [4].

• [1] Xylose. PubChem Compound Summary, National Center for Biotechnology Information. CID 135191. View Source
• [2] Mäki-Arvela, P., Salmi, T., Holmbom, B., Willför, S., Murzin, D. Y. (2011). Synthesis of sugars by hydrolysis of hemicelluloses—a review. Chemical Reviews, 111(9), 5638–5666. View Source
• [3] O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry. Monograph No. 10087. View Source
• [4] QYResearch. (2023). Global D-Xylose Market Insights, Forecast to 2029. View Source

Why Generic Substitution of D-Xylose with Other Pentoses or Hexoses Is Not Scientifically Justified

Pentose sugars such as D-xylose, L-arabinose, and D-ribose are stereoisomers with identical molecular weights (150.13 g/mol) but fundamentally distinct stereochemical configurations that dictate divergent reactivity in hydrogenation, fermentation, and enzymatic conversion pathways . D-Glucose, a hexose, differs not only in carbon number but also in hydrogenation kinetics, exhibiting an activation energy of 49.08 kJ/mol versus 42.74 kJ/mol for D-xylose under comparable catalytic conditions . These differences translate into quantifiable variations in product selectivity, yield, and downstream processing requirements. Substitution without empirical validation introduces unacceptable variability in industrial bioprocesses, analytical method accuracy, and final product quality—particularly in regulated pharmaceutical and food applications where monograph compliance (USP, FCC, BP) is mandatory and compound-specific [1].

• [1] Food Chemicals Codex (FCC). D-Xylose Monograph. United States Pharmacopeial Convention. View Source

D-Xylose Differential Performance Data: Quantitative Comparison Against Key Analogs in Catalytic, Fermentative, and Physical Property Dimensions

D-Xylose Hydrogenation to Xylitol Achieves 3.2× Higher Selectivity Than Glucose Hydrogenation to Sorbitol Under Identical Electrocatalytic Conditions

Under electrocatalytic hydrogenation (ECH) using an electrochemically roughened Cu catalyst, D-xylose achieved a xylitol selectivity of 67.1% at 30.8% conversion. In the same study, D-glucose achieved only 21.1% selectivity toward sorbitol at 25.7% conversion [1]. This direct head-to-head comparison demonstrates that the pentose D-xylose is inherently more selective for polyol production than the hexose D-glucose on Cu-based catalysts.

Evidence Dimension	Hydrogenation selectivity
Target Compound Data	67.1% xylitol selectivity
Comparator Or Baseline	D-Glucose: 21.1% sorbitol selectivity
Quantified Difference	3.2× higher selectivity
Conditions	Electrocatalytic hydrogenation (ECH) on electrochemically roughened Cu catalyst, neutral pH, −1.0 V vs RHE

Why This Matters

For industrial xylitol production, higher hydrogenation selectivity directly reduces purification costs and improves process economics relative to sorbitol production from glucose.

• [1] Ona, J. P., Latonen, R. M., Kumar, N., Eriksson, J. E., Angervo, I., Grénman, H. (2023). Electrocatalytic hydrogenation of glucose and xylose on electrochemically roughened metal catalysts. ACS Catalysis, 13(21), 14300–14313. View Source

D-Xylose Hydrogenation Activation Energy Is 13% Lower Than D-Glucose Hydrogenation, Enabling Milder Process Conditions

Kinetic analysis of catalytic hydrogenation revealed an activation energy of 42.74 kJ/mol for D-xylose hydrogenation to xylitol, compared to 49.08 kJ/mol for D-glucose hydrogenation to sorbitol under comparable reaction conditions . This 13% lower activation barrier translates to faster reaction rates at equivalent temperatures or the ability to operate at lower temperatures while maintaining productivity.

Evidence Dimension	Hydrogenation activation energy
Target Compound Data	42.74 kJ/mol
Comparator Or Baseline	D-Glucose: 49.08 kJ/mol
Quantified Difference	6.34 kJ/mol lower (13% reduction)
Conditions	Catalytic hydrogenation of biomass-derived carbohydrates

Why This Matters

Lower activation energy enables reduced energy input for industrial xylitol production, contributing to lower operational costs compared to sorbitol manufacturing.

D-Xylose Yields 33% Higher Xylitol (0.60 g/g) Than Ethanol Yield from D-Glucose (0.45 g/g) in Pentose-Utilizing Yeast Fermentation

In fermentations using engineered yeast strains capable of co-utilizing pentoses and hexoses, the maximum production of xylitol from D-xylose reached 0.60 g/g substrate, compared to 0.45 g/g ethanol from D-glucose and 0.61 g/g L-arabitol from L-arabinose [1]. While L-arabinose yielded a marginally higher arabitol mass yield (0.61 g/g), D-xylose's xylitol yield exceeds the ethanol yield from glucose by 33%.

Evidence Dimension	Product yield (mass product / mass substrate)
Target Compound Data	0.60 g/g xylitol
Comparator Or Baseline	D-Glucose: 0.45 g/g ethanol; L-Arabinose: 0.61 g/g L-arabitol
Quantified Difference	33% higher than glucose-to-ethanol; within 2% of L-arabinose-to-arabitol
Conditions	Yeast fermentation (BSW4XA3/BSW3AP strains) on mixed sugar media containing 20 g/L each of D-glucose, D-xylose, and L-arabinose

Why This Matters

D-Xylose offers a competitive substrate-to-product mass yield for xylitol production, positioning it as a valuable hemicellulose-derived feedstock distinct from hexose-based ethanol pathways.

• [1] BRENDA Enzyme Database. Entry for EC 1.1.1.9 (Xylitol dehydrogenase). Physiological function data: ethanol from D-glucose (0.45 g/g), xylitol from D-xylose (0.60 g/g), L-arabitol from L-arabinose (0.61 g/g). View Source

D-Xylose Exhibits 40% Lower Sweetness Than Sucrose and Distinct Osmotic Pressure Profile, Defining Its Functional Role in Diabetic Formulations

Physicochemical comparison of D-xylose, D-glucose, and sucrose reveals that D-xylose has a sweetness value approximately 40% that of sucrose and a relative density of 1.525 g/cm³ (vs. 1.544 for glucose and 1.587 for sucrose). Notably, D-xylose exhibits the highest osmotic pressure among the three, classified as 'Big' compared to 'medium' for glucose and 'small' for sucrose [1]. These properties arise from its pentose structure and cannot be replicated by hexose-based alternatives.

Evidence Dimension	Sweetness, density, osmotic pressure
Target Compound Data	Sweetness: 40% of sucrose; Density: 1.525 g/cm³; Osmotic pressure: High
Comparator Or Baseline	D-Glucose: sweetness ~74% of sucrose, density 1.544 g/cm³, medium osmotic pressure; Sucrose: baseline sweetness, density 1.587 g/cm³, low osmotic pressure
Quantified Difference	Sweetness 46% lower than glucose; density 1.2% lower than glucose
Conditions	Standard conditions (20–25 °C, aqueous solutions)

Why This Matters

The combination of reduced caloric sweetness and elevated osmotic pressure makes D-xylose uniquely suitable for diabetic foods and beverages where glucose or sucrose would produce undesirable glycemic or osmotic effects.

• [1] Shandong Futaste Pharmaceutical Co., Ltd. (n.d.). Comparison of physicochemical properties of xylose with glucose and sucrose. Product technical datasheet. View Source

Optimal Scientific and Industrial Application Scenarios for D-Xylose Based on Quantified Performance Differentiation

Industrial Xylitol Production via Catalytic Hydrogenation

D-Xylose is the direct substrate for xylitol production, achieving 67.1% selectivity on Cu catalysts and requiring lower activation energy (42.74 kJ/mol) than glucose hydrogenation to sorbitol [1]. Industrial processes benefit from the ability to operate under mild conditions (1 bar H₂ or room temperature) with advanced catalysts such as nano-Ni₂P/HT, which enable concentrated feed solutions up to 50 wt% and turnover numbers of 960 [2]. This evidence supports procurement of refined-grade D-xylose for catalytic hydrogenation applications where xylitol selectivity and process efficiency are critical economic drivers.

Diabetic and Low-Calorie Food and Beverage Formulation

D-Xylose's sweetness profile (40% of sucrose) and high osmotic pressure differentiate it from glucose and sucrose for diabetic-friendly formulations [3]. Refined-grade D-xylose compliant with FCC/USP monographs (≥98.5% purity, loss on drying ≤0.3%, specific rotation +18.5° to +19.5°) ensures regulatory acceptance in food and pharmaceutical applications . Procurement should prioritize monograph-certified material to guarantee batch-to-batch consistency and compliance with international food additive standards.

Biotechnological Production of Xylonic Acid and Downstream Chemicals

D-Xylose serves as the substrate for the oxidative Dahms pathway, enabling production of D-xylonic acid, ethylene glycol, glycolic acid, and lactic acid [4]. Using Pseudomonas putida EM42 resting cells, xylonic acid yields up to 0.97 g/g xylose have been demonstrated—significantly exceeding growth-coupled yields and providing a high-efficiency route for valorization of hemicellulose-derived xylose streams [5]. This application scenario is particularly relevant for biorefinery operations seeking to convert pentose-rich hydrolyzates into value-added chemicals.

Analytical Reference Standard and Method Development

D-Xylose is a required reference standard in validated UPLC-MS methods for monosaccharide enantiomer separation and identification . Its distinct retention time and mass spectral signature enable accurate quantitation in complex biological and plant matrices. High-purity D-xylose (≥99.0%) is essential for calibrating chromatographic systems and validating analytical methods in pharmaceutical quality control and academic carbohydrate research.

• [1] Ona, J. P., Latonen, R. M., Kumar, N., Eriksson, J. E., Angervo, I., Grénman, H. (2023). Electrocatalytic hydrogenation of glucose and xylose on electrochemically roughened metal catalysts. ACS Catalysis, 13(21), 14300–14313. View Source
• [2] Yamaguchi, S., Mizugaki, T., Mitsudome, T. (2021). Efficient D-xylose hydrogenation to D-xylitol over a hydrotalcite-supported nickel phosphide nanoparticle catalyst. European Journal of Inorganic Chemistry, 2021(29), 2945–2952. View Source
• [3] Shandong Futaste Pharmaceutical Co., Ltd. (n.d.). Comparison of physicochemical properties of xylose with glucose and sucrose. View Source
• [4] Andberg, M., Aro-Kärkkäinen, N., Carlson, P., Oja, M., Bozonnet, S., Toivari, M., ... & Penttilä, M. (2019). In vitro reconstitution and characterisation of the oxidative D-xylose pathway for production of organic acids and alcohols. AMB Express, 9, 48. View Source
• [5] Dvořák, P., de Lorenzo, V. (2019). Growth-(un)coupled biotransformation of D-xylose to D-xylonic acid by Pseudomonas putida EM42. bioRxiv, 702662. View Source